Cas no 1866443-53-9 (benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate)

• Product Name: benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate
• CAS No: 1866443-53-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5819304
• PubChem ID: 102387131
• Update Time: 2025-09-23

benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1866443-53-9
• benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate
• EN300-7241786

• Inchi： 1S/C13H19NO4/c1-13(9-15,10-16)8-14-12(17)18-7-11-5-3-2-4-6-11/h2-6,15-16H,7-10H2,1H3,(H,14,17)
• InChI Key： VIYJIUHZFDENBA-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate

Comprehensive Overview of Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate (CAS No. 1866443-53-9)

Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate (CAS No. 1866443-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique molecular structure, featuring a benzyl group attached to a carbamate moiety, which is further linked to a 3-hydroxy-2-(hydroxymethyl)-2-methylpropyl chain. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity carbamate derivatives has surged due to their applications in drug discovery and development. Researchers are particularly interested in compounds like Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate for their potential role in designing prodrugs and bioconjugates. These applications align with the growing trend of personalized medicine and targeted drug delivery systems, which are hot topics in the pharmaceutical industry.

The synthesis of Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective hydroxylation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound’s stability under physiological conditions makes it a promising candidate for further in vitro and in vivo studies.

From an industrial perspective, Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate is often utilized as a building block for more complex molecules. Its compatibility with green chemistry principles has also been explored, addressing the increasing consumer demand for sustainable chemical processes. This aligns with the global shift toward environmentally friendly manufacturing practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in cosmetic formulations. The hydroxyl groups in its structure may contribute to moisturizing properties, making it a subject of study for skincare applications. This connection to the booming cosmeceutical industry adds to its relevance in current market trends.

In summary, Benzyl N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]carbamate (CAS No. 1866443-53-9) is a multifaceted compound with broad applications in pharmaceuticals, cosmetics, and sustainable chemistry. Its unique structural features and functional groups make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary challenges in health and sustainability.